Cas no 68017-51-6 (5H-Tetrazole-5-thione, 1-[3-(dimethylamino)propyl]-1,2-dihydro-)

• Product Name: 5H-Tetrazole-5-thione, 1-[3-(dimethylamino)propyl]-1,2-dihydro-
• CAS No: 68017-51-6
• MF: C₆H₁₃N₅S
• MW: 187.265918493271
• CID: 393813
• PubChem ID: 19868956
• Update Time: 2025-04-19

5H-Tetrazole-5-thione, 1-[3-(dimethylamino)propyl]-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione, 1-[3-(dimethylamino)propyl]-1,2-dihydro-
• 1-[3-(dimethylamino)propyl]-2H-tetrazole-5-thione
• DTXSID00600822
• 68017-51-6
• 1-[3-(Dimethylamino)propyl]-1,2-dihydro-5H-tetrazole-5-thione
• SCHEMBL2550638

• Inchi： 1S/C6H13N5S/c1-10(2)4-3-5-11-6(12)7-8-9-11/h3-5H2,1-2H3,(H,7,9,12)
• InChI Key： WFQGISKXSQATIF-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1CCCN(C)C

Computed Properties

• Exact Mass: 187.08939
• Monoisotopic Mass: 187.08916661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 43.23